Cas no 1531272-08-8 (2-4-(difluoromethoxy)phenyl-1,1-difluoropropan-2-amine)

• Product Name: 2-4-(difluoromethoxy)phenyl-1,1-difluoropropan-2-amine
• CAS No: 1531272-08-8
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 5803532
• PubChem ID: 80606068
• Update Time: 2025-06-15

2-4-(difluoromethoxy)phenyl-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(difluoromethoxy)phenyl-1,1-difluoropropan-2-amine
• AKOS019172563
• EN300-1929999
• 1531272-08-8
• 2-[4-(difluoromethoxy)phenyl]-1,1-difluoropropan-2-amine

• Inchi： 1S/C10H11F4NO/c1-10(15,8(11)12)6-2-4-7(5-3-6)16-9(13)14/h2-5,8-9H,15H2,1H3
• InChI Key： ZXJMHSKSMKMBPQ-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC(=CC=1)OC(F)F)N)F

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-4-(difluoromethoxy)phenyl-1,1-difluoropropan-2-amine

Comprehensive Overview of 2-4-(difluoromethoxy)phenyl-1,1-difluoropropan-2-amine (CAS No. 1531272-08-8)

The compound 2-4-(difluoromethoxy)phenyl-1,1-difluoropropan-2-amine (CAS No. 1531272-08-8) is a fluorinated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in central nervous system (CNS) therapeutics and metabolic modulation. Researchers are particularly interested in its amine-functionalized backbone and difluoromethoxy group, which contribute to its stability and bioavailability.

In recent years, the scientific community has focused on fluorine-containing pharmaceuticals due to their enhanced metabolic stability and membrane permeability. 2-4-(difluoromethoxy)phenyl-1,1-difluoropropan-2-amine aligns with this trend, as its difluoromethoxy moiety is known to improve lipophilicity and resistance to oxidative degradation. This makes it a promising candidate for CNS-targeted drugs, addressing conditions like neurodegenerative diseases and mood disorders, which are among the most searched health topics globally.

The synthesis of CAS No. 1531272-08-8 involves multi-step organic reactions, including fluorination and amine protection-deprotection strategies. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it suitable for oral administration. These characteristics are critical for drug development, a topic frequently queried in AI-driven research databases and academic forums.

Beyond pharmaceuticals, 2-4-(difluoromethoxy)phenyl-1,1-difluoropropan-2-amine has potential applications in agrochemical formulations. The difluoromethoxy group can enhance the efficacy of pesticides and herbicides by improving their absorption into plant tissues. This aligns with the growing interest in sustainable agriculture, a hot topic in environmental science and green chemistry discussions.

From a structural-activity relationship (SAR) perspective, the compound’s fluorine atoms play a pivotal role in its interactions with biological targets. Computational studies, often searched in molecular modeling and cheminformatics platforms, highlight its affinity for G-protein-coupled receptors (GPCRs) and ion channels. These insights are invaluable for medicinal chemists designing next-generation therapeutics.

In conclusion, 2-4-(difluoromethoxy)phenyl-1,1-difluoropropan-2-amine (CAS No. 1531272-08-8) represents a versatile fluorinated compound with broad applications in life sciences. Its relevance to drug discovery, agrochemical innovation, and materials science ensures it remains a focal point in research, meeting the demands of both academic and industrial sectors.